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Compound of Interest |

Compound Name: 2-Aminomethyl-18-crown-6
CAS No.: 83585-61-9
Cat. No.: B1276111
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of 2-Aminomethyl-18-crown-6, a crown ether utilized in various research
applications, including coordination chemistry and drug delivery systems.[1] Adherence to
these protocols is essential to mitigate risks associated with this hazardous substance.

Hazard Profile and Safety Precautions

2-Aminomethyl-18-crown-6 is classified as a hazardous substance, harmful if swallowed,
inhaled, or in contact with skin.[2] It can cause skin and serious eye irritation, as well as
respiratory irritation.[2][3] Therefore, strict adherence to safety protocols is mandatory during
handling and disposal.

Personal Protective Equipment (PPE): Before initiating any disposal procedures, ensure the
following PPE is worn:

» Eye Protection: Chemical safety goggles or a face shield.[2]
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» Hand Protection: Chemical-resistant gloves.[2]

» Respiratory Protection: Use in a well-ventilated area, preferably a fume hood.[4] If ventilation
is inadequate, a respirator with an appropriate filter (e.g., type ABEK (EN14387)) should be
used.[2]

o Protective Clothing: A lab coat or other suitable protective clothing to prevent skin contact.[5]

Step-by-Step Disposal Procedure

The disposal of 2-Aminomethyl-18-crown-6 must be conducted in accordance with local,
state, and federal regulations.[4][6] The following procedure outlines the best practices for its
disposal:

1. Waste Ildentification and Segregation:

o Clearly label all waste containers containing 2-Aminomethyl-18-crown-6 with its name and
associated hazards.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

2. Small Quantity Disposal (Research Scale):

» For small residual amounts, absorb the liquid onto an inert material such as vermiculite, dry
sand, or earth.

o Place the absorbed material into a sealed, appropriately labeled container for hazardous
waste.

3. Large Quantity Disposal:

e For larger quantities, contact your institution's EHS office or a licensed hazardous waste
disposal company.[7]

» Do not attempt to dispose of large volumes without professional guidance.

4. Decontamination of Empty Containers:
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» Triple rinse the empty container with a suitable solvent (e.g., ethanol or isopropanol).
e Collect the rinsate as hazardous waste.

» After thorough decontamination, the container may be disposed of as non-hazardous waste,
or recycled if permitted by local regulations. Puncture the container to prevent reuse.[6]

5. Spill Management:

 In the event of a spill, evacuate the area and ensure adequate ventilation.

o Wear the appropriate PPE.

o Contain the spill using an inert absorbent material.

o Collect the absorbed material into a sealed container for hazardous waste disposal.

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

o Crucially, do not allow the substance or cleaning materials to enter drains or waterways.[6][7]

Quantitative Data Summary

No specific quantitative limits for the disposal of 2-Aminomethyl-18-crown-6 (e.g.,
concentration for drain disposal) are available in the provided search results. Disposal via
drains is strictly prohibited.[6][7][8] The following table summarizes the key hazard
classifications for this compound.
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Hazard Classification

Description

Acute Toxicity (Oral)

Category 4 - Harmful if swallowed.[2]

Acute Toxicity (Dermal)

Category 4 - Harmful in contact with skin.[2]

Acute Toxicity (Inhalation)

Category 4 - Harmful if inhaled.[2]

Skin Irritation

Category 2 - Causes skin irritation.[2]

Eye Irritation

Category 2 - Causes serious eye irritation.[2]

Specific Target Organ Toxicity

Single Exposure, Category 3 - May cause

respiratory irritation.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-

Aminomethyl-18-crown-6.
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Caption: Decision workflow for the disposal of 2-Aminomethyl-18-crown-6.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of 2-Aminomethyl-18-crown-6, fostering a culture of
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safety and compliance. Always consult your institution's specific guidelines and local
regulations before proceeding with any chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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